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Compound of Interest

Compound Name: 5-Chloro-2-fluorocinnamic acid

Cat. No.: B7813140 Get Quote

Substance Identification & Chemical Context
5-Chloro-2-fluorocinnamic acid is a di-halogenated derivative of cinnamic acid.[1] It functions

as a critical "building block" in the synthesis of heterocyclic pharmaceutical intermediates,

particularly in the development of kinase inhibitors where the electron-withdrawing halogen

atoms modulate metabolic stability and binding affinity.

Property Specification

Chemical Name 5-Chloro-2-fluorocinnamic acid

IUPAC Name
(2E)-3-(5-chloro-2-fluorophenyl)prop-2-enoic

acid

Molecular Formula C₉H₆ClFO₂

Molecular Weight 200.59 g/mol

Physical State White to off-white crystalline powder

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

Melting Point
Approx.[1][2][3][4] 175–185 °C (Estimate based

on analogs; verify via CoA)

CAS Number
Vendor Specific (Verify against CoA; distinct

from 4-Cl isomer [202982-65-8])
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Critical Note on Isomerism: Commercial samples are predominantly the (E)-isomer (trans).

However, photochemical isomerization to the (Z)-isomer can occur upon prolonged exposure to

light.

Hazard Identification & Toxicology (GHS)
While specific toxicological data for this exact isomer may be limited, a Structure-Activity

Relationship (SAR) assessment based on 4-chloro-2-fluorocinnamic acid and general

halogenated cinnamic acids dictates the following safety profile.

GHS Classification (Read-Across)[1]
Signal Word:WARNING

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)[5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)

Mechanistic Toxicology
The compound possesses two reactive features contributing to its toxicity:

Carboxylic Acid Moiety: Protonic acidity (pKa ~4.0–4.5) causes direct tissue irritation upon

contact with mucous membranes.

-Unsaturated System: The alkene double bond, conjugated with the electron-withdrawing
carbonyl and halogenated ring, acts as a Michael Acceptor. This allows it to potentially
alkylate biological nucleophiles (e.g., cysteine residues in proteins), leading to sensitization
or cellular stress.
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Engineering Controls & Hierarchy of Safety
To mitigate the risks of respiratory sensitization and ocular damage, a rigid hierarchy of controls

must be implemented.

Engineering Controls (Primary)

Administrative Controls

PPE (Last Resort)

Chemical Fume Hood
(Face velocity: 0.5 m/s)

SOP: Halogenated Acids

Glove Box
(For weighing >5g)

Nitrile Gloves
(Double gloving recommended)

Safety Glasses w/ Side Shields
(Goggles if powder hazard high)

Decontamination Protocol
(Wash hands/surfaces)

N95/P100 Respirator
(If outside hood)

Emergency Only

Click to download full resolution via product page

Figure 1: Hierarchy of controls for handling halogenated cinnamic acid derivatives.

Handling & Storage Protocols
Storage Conditions

Temperature: Store at 2–8 °C (Refrigerated) to prevent slow thermal degradation.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). The electron-deficient alkene is

susceptible to oxidation over long periods.

Light: Protect from light (Amber vials/foil wrap) to prevent E-to-Z photo-isomerization.[1]
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Solubilization & Reaction Setup
When preparing stock solutions (e.g., for biological assay or synthesis):

Solvent Choice: Dissolve in DMSO or DMF for high concentrations (>50 mM). For synthetic

reactions, THF or Dichloromethane are suitable.

Acidification Risk: If neutralizing with base (e.g., NaOH), an exothermic reaction will occur.

Add base slowly at 0 °C.

Glassware: Use borosilicate glass. Avoid metal spatulas if the compound is wet/acidic to

prevent metallic contamination.

Stability Check (Self-Validating Protocol)
Before using stored material, perform this quick check:

Visual: Powder should be white/off-white. Yellowing indicates oxidation or polymerization.

Solubility: A 10 mg sample should dissolve clearly in 1 mL methanol. Turbidity suggests

polymer formation.

Emergency Response & Waste Disposal
In the event of exposure or release, immediate action is required to neutralize the acidic and

alkylating nature of the compound.

Incident Detected Identify Type

Skin Contact
Dermal

Eye Contact
Ocular

Bench Spill

Release

Wash 15 min w/ Soap
Remove Contaminated Clothing

Rinse 15 min (Eyewash)
Lift Eyelids

Wet Wipe (NaHCO3 solution)
Do NOT sweep dry dust

Seek Medical Attention
(Show SDS)If large qty

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b7813140?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7813140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Emergency response workflow for exposure or accidental release.

Waste Management[1][2]
Classification: Hazardous Chemical Waste (Halogenated Organic).

Disposal Stream: Do NOT dispose of down the drain.[6] Collect in a container marked

"Halogenated Organic Solvents/Solids."

Neutralization: For small spill residues, treat with saturated Sodium Bicarbonate (

) solution to neutralize acidity before wiping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7813140#5-chloro-2-fluorocinnamic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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